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Compound of Interest

Compound Name: Chrysanthemol

Cat. No.: B1213662

This guide provides immediate and essential safety, handling, and disposal information for
Chrysanthemol, tailored for researchers, scientists, and drug development professionals. The
following procedural guidance is designed to ensure safe laboratory practices and mitigate
potential hazards.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Chrysanthemol.

Property Value Source
Molecular Formula C10H180 [1][2]
Molecular Weight 154.25 g/mol [1112][3]
Boiling Point 66-69°C @ 0.07 mm Hg [1]
Flash Point 185 °F (85 °C) [1]
Density 0.888 g/mL at 25°C [1]
Vapor Pressure 0.00136 mmHg at 25°C [1]

o 387.9 mg/L @ 25 °C
Solubility in Water _ [31[4]
(estimated)

Purity (GC) >97% (cis + trans mixture) [3]
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Occupational Exposure Limits (OELs): There are currently no established Occupational
Exposure Limits (OELS) or Biological Limit Values available for Chrysanthemol.[1] Therefore,
it is crucial to handle it in accordance with good industrial hygiene and safety practices.[1]

Personal Protective Equipment (PPE) and Handling
Procedures

Adherence to proper PPE and handling protocols is critical to ensure personnel safety.

Standard Handling Protocol

1. Personal Protective Equipment (PPE): Before handling Chrysanthemol, ensure the
following personal protective equipment is worn:

¢ Gloves: Chemical-resistant gloves, such as nitrile, are required.[3][5]
o Eye Protection: Wear tightly fitting safety glasses or chemical safety goggles.[1][3]
o Lab Coat: A standard laboratory coat must be worn to protect from splashes.[3]

e Respiratory Protection: In case of insufficient ventilation or when dealing with aerosols, wear
a suitable respirator.[6]

2. Safe Handling:
o Work in a well-ventilated area, preferably within a chemical fume hood.[1][6]
e Avoid contact with skin and eyes.[7]

» Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[6]

o Keep containers tightly closed when not in use.[6]
3. Storage:

e Store in a cool, well-ventilated, and secure area.
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o Keep away from incompatible materials and foodstuff containers.[1]
Standard Operating Procedure Workflow
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Workflow for the standard handling of Chrysanthemol.

Emergency Procedures: Spill and Disposal
Management

Immediate and appropriate action is necessary to prevent exposure and environmental
contamination in the event of a spill.

Spill Management Protocol

» Evacuate and Ventilate: Immediately alert others in the vicinity. If the spill is large or in a
poorly ventilated area, evacuate the area. Ensure the area is well-ventilated to disperse any
vapors.[3][8]

o Control the Spill: Wearing appropriate PPE, contain the spill using a chemical spill kit with an
inert absorbent material like vermiculite or sand.[3][8]

o Clean-up: Carefully sweep or scoop up the absorbed material and place it into a designated
hazardous waste container. Clean the spill area with a suitable solvent (e.g., acetone or
ethanol) followed by soap and water.[3][8]

o Waste Disposal: Label and store the hazardous waste container as described in the disposal
protocol. Contact your institution's Environmental Health and Safety (EHS) office for
disposal.[3][8]

Chrysanthemol Spill Response Plan
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Procedural flow for managing a Chrysanthemol spill.

Disposal Protocol

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1213662?utm_src=pdf-body-img
https://www.benchchem.com/product/b1213662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The proper disposal of Chrysanthemol is critical and must be conducted in accordance with
institutional and regulatory standards for hazardous chemical waste.[3]

o Waste Collection:

o Small Quantities: For small residual amounts, wipe down containers and surfaces with a
solvent-soaked absorbent pad (e.g., acetone, ethanol).[3]

o Contaminated Materials: All contaminated materials, including absorbent pads, gloves,
and empty containers, must be collected in a designated hazardous waste container.[3][8]

e Labeling: The hazardous waste container must be clearly labeled as "Hazardous Waste" and
include the full chemical name: "Chrysanthemol".[3]

o Waste Storage: Store the sealed hazardous waste container in a designated, well-ventilated,
and secure area, away from incompatible materials.[3][8]

» Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's EHS office or a licensed hazardous waste disposal contractor. Do not dispose of
Chrysanthemol down the drain or in regular trash.[8]

Experimental Protocols

Quantification of Chrysanthemol by Gas
Chromatography-Mass Spectrometry (GC-MS)

This method is standard for the separation, identification, and quantification of volatile
compounds like Chrysanthemol.[8]

Instrumentation and Conditions:

o Gas Chromatograph: Agilent 6890 or similar, equipped with a mass selective detector
(MSD).[8]

e Column: HP-5MS (5% phenyl-methylpolysiloxane) capillary column (e.g., 30 m x 0.25 mm
i.d., 0.25 pum film thickness).[8]

o Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[8]
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e Injector Temperature: 250°C.[8]
e Oven Temperature Program:
o Initial temperature: 60°C, hold for 2 minutes.
o Ramp: Increase to 240°C at a rate of 3°C/min.
o Hold: Maintain at 240°C for 5 minutes.[8]
e MSD Parameters:
o lonization Mode: Electron Impact (El) at 70 eV.[8]
o Mass Range: m/z 40-550.[8]
o lon Source Temperature: 230°C.[8]

o Quadrupole Temperature: 150°C.[8]

Extraction of Chrysanthemol from Plant Material via
Hydrodistillation

This procedure is used to extract essential oils containing Chrysanthemol from plant matter.[8]
Procedure:
¢ Weigh a known amount of the plant material (e.g., 100 g of air-dried material).[3]

Place the plant material into the flask of a Clevenger apparatus.[8]

Add a sufficient volume of distilled water to completely cover the plant material.[8]

Set up the hydrodistillation apparatus and begin heating the flask.[8]

Continue the distillation for a set period (e.g., 3 hours) until no more oil is collected.[8]

Carefully collect the essential oil from the collection arm of the apparatus.[8]
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e Dry the collected oil over anhydrous sodium sulfate to remove any residual water.[8]

o Store the dried essential oil in a sealed glass vial at 4°C until analysis.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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